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Compound of Interest

Compound Name: Sarkomycin

Cat. No.: B075957

For Immediate Release

This technical guide provides an in-depth analysis of the molecular properties of Sarkomycin,
an antibiotic with notable antitumor activity. This document is intended for researchers,
scientists, and professionals in the field of drug development who are interested in the
fundamental characteristics of this compound.

Core Molecular Data

Sarkomyecin is a natural product isolated from Streptomyces erythrochromogenes. The active
principle, known as Sarkomycin A, possesses a distinct chemical structure that is central to its
biological activity.

Physicochemical Properties

The fundamental molecular and physical properties of Sarkomycin A are summarized in the
table below. This data is crucial for understanding its behavior in biological systems and for the

design of experimental protocols.
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Property Value Source
Molecular Formula C7HsOs3 [1112113114]
Molecular Weight 140.14 g/mol [1][2][3]14]

(1S)-2-methylidene-3-

IUPAC Name oxocyclopentane-1-carboxylic [1]
acid
CAS Registry Number 489-21-4 [L1121[31[4115]
Appearance Oily liquid [3]
UV Maximum (in water) 230 nm [3]
Boiling Point 320.3°C at 760 mmHg [2]
Density 1.23 g/cm3 [2]

Structural and Chemical Identity

The chemical identity of Sarkomycin A is well-established, providing a foundation for its
synthesis and the study of its mechanism of action.

Chemical Identifiers

For unambiguous identification and cross-referencing in research and databases, the following
identifiers are provided.

Identifier Type Identifier

nchi INChl=1S/C7H803/c1-4-5(7(9)10)2-3-
6(4)8/h5H,1-3H2,(H,9,10)/t5-/m0/s1

InChlKey ILFPCMXTASDZKM-YFKPBYRVSA-N

SMILES C=C1--INVALID-LINK--C(=0)O

Experimental Considerations
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The solubility profile of Sarkomycin is a critical factor for its handling and administration in
experimental settings.

Solubility

Sarkomycin exhibits good solubility in a range of common laboratory solvents.

Solvent Solubility
Water Soluble

Methanol Soluble

Ethanol Soluble

Butanol Soluble

Ethyl acetate Soluble
Petroleum ether Sparingly soluble

Biological Activity and Mechanism of Action

Sarkomyecin is recognized for its potent antitumor and antimicrobial properties.[5] Its
mechanism of action is attributed to the inhibition of DNA synthesis, leading to cell cycle arrest
and subsequent apoptosis of cancer cells.[5] This is achieved through interference with
enzymes such as topoisomerases, which are essential for maintaining DNA structure during
cell division.[5]

Logical Relationship of Sarkomycin's Properties

The following diagram illustrates the relationship between the chemical structure of
Sarkomycin and its biological function, a key concept for drug development professionals.
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Caption: Relationship between Sarkomycin's structure and function.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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